2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl piperidine-1-carbodithioate

Specification

• Molecular Formula: C21H21ClN2O2S2
• Molecular Weight: 433.0 g/mol
• IUPAC Name: [2-(2-benzoyl-4-chloroanilino)-2-oxoethyl] piperidine-1-carbodithioate
• Standard InChI: InChI=1S/C21H21ClN2O2S2/c22-16-9-10-18(17(13-16)20(26)15-7-3-1-4-8-15)23-19(25)14-28-21(27)24-11-5-2-6-12-24/h1,3-4,7-10,13H,2,5-6,11-12,14H2,(H,23,25)
• Standard InChI Key: LHGKZLRQHJQOAC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=S)SCC(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3

Introduction

2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl piperidine-1-carbodithioate is a complex organic compound featuring a piperidine ring, a chloroaniline moiety, and a dithioate functional group. Its molecular formula is C18H16ClN2O3S2, with a molecular weight of approximately 404.91 g/mol. This compound is of interest due to its potential biological activities and unique chemical structure.

Synthesis and Preparation

The synthesis of 2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl piperidine-1-carbodithioate typically involves several key steps, although detailed procedures are not widely documented in reliable sources. Generally, the synthesis of similar compounds involves reactions between appropriate precursors, such as chloroaniline derivatives and piperidine-based dithiocarbamates.

Biological and Chemical Applications

This compound is primarily studied for its potential biological activities, including interaction studies focusing on its binding affinity to biological targets. The presence of the chloro and phenylcarbonyl groups contributes to its chemical reactivity and potential biological activity.

Application Area	Description	Potential Impact
Biological Studies	Interaction with biological targets	Potential therapeutic effects
Chemical Research	Reactivity and binding properties	Understanding mechanisms of action

Comparison with Related Compounds

Several compounds share structural similarities with 2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl piperidine-1-carbodithioate. Here are some notable examples:

Compound Name	Molecular Formula	Key Features
Ethyl 2-{[4-chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoacetate	C17H14ClNO4	Lacks piperidine ring; used in similar biological studies
Methyl [(2-{[4-chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl)sulfanyl]acetate	C18H16ClNO4S	Contains sulfanyl group; potential for different reactivity
4-Chloro-N-(2-hydroxyethyl)-N-(phenylcarbonyl)aniline	C15H14ClN	Different functional groups; studied for antimicrobial properties